Cas no 1502097-99-5 (4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid
• CAS No: 1502097-99-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5824172
• PubChem ID: 83699800
• Update Time: 2025-10-28

4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid
• EN300-1829249
• 1502097-99-5

• Inchi： 1S/C11H21NO2/c1-8(2)7-11(10(13)14)5-3-9(12)4-6-11/h8-9H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： SPNIENOJGZGDNR-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C)C)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid

4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid (CAS No. 1502097-99-5): A Comprehensive Overview

4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid (CAS No. 1502097-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexane derivative is characterized by its unique structural features, including an amino group and a carboxylic acid functionality, which make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug development, owing to its ability to interact with biological systems in specific ways.

The compound's molecular structure, featuring a cyclohexane ring substituted with an amino group and a 2-methylpropyl side chain, contributes to its distinct chemical properties. Its carboxylic acid moiety further enhances its reactivity, making it a versatile building block for more complex molecules. In recent years, the demand for such intermediates has surged, driven by the growing need for novel therapeutic agents and advanced materials.

One of the most intriguing aspects of 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid is its potential role in the development of central nervous system (CNS) drugs. The compound's structural similarity to certain neurotransmitters has prompted investigations into its use as a precursor for neuromodulators. Additionally, its stability under physiological conditions makes it a promising candidate for further pharmacological studies.

From a synthetic chemistry perspective, CAS No. 1502097-99-5 offers several advantages. Its well-defined reactivity profile allows for precise modifications, enabling researchers to tailor its properties for specific applications. This has led to its use in the synthesis of peptide mimetics and other bioactive molecules, which are increasingly important in modern drug discovery.

The compound's solubility characteristics are another area of interest. 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid exhibits moderate solubility in polar organic solvents, which facilitates its handling in laboratory settings. This property, combined with its relatively low toxicity profile, makes it a practical choice for various experimental protocols.

In the context of current research trends, 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid aligns with the growing focus on sustainable chemistry. Researchers are exploring greener synthetic routes to produce such compounds, minimizing environmental impact while maintaining high yields and purity. This approach resonates with the broader scientific community's commitment to sustainable development.

The analytical characterization of CAS No. 1502097-99-5 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's structure and purity, which are crucial for ensuring its suitability in various applications. Recent advancements in analytical instrumentation have further enhanced the precision of these characterizations.

From a commercial standpoint, the market for 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid is expected to grow steadily. The compound's versatility and the expanding pharmaceutical sector are key drivers of this trend. Suppliers are increasingly offering customized solutions, including different purity grades and packaging options, to meet diverse research needs.

Storage and handling recommendations for 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid generally emphasize protection from moisture and extreme temperatures. Proper storage conditions help maintain the compound's stability over extended periods, ensuring consistent performance in experimental settings. These practical considerations are essential for researchers working with this material.

Looking ahead, the scientific community anticipates new discoveries involving CAS No. 1502097-99-5. Its potential applications in medicinal chemistry and material science continue to attract investigation. As research methodologies evolve, our understanding of this compound's capabilities is likely to expand, opening up additional avenues for its utilization.

In summary, 4-amino-1-(2-methylpropyl)cyclohexane-1-carboxylic acid represents an important chemical entity with broad relevance across multiple scientific disciplines. Its unique properties and potential applications make it a subject of ongoing research interest. As the demand for specialized organic intermediates grows, compounds like this will undoubtedly play an increasingly significant role in advancing scientific and technological innovation.